Neuromodulation

Neuromodulation
ICD: Z96.89Ontology ID: DOID:0080074

Description

Neuromodulation refers to the process by which nervous activity is regulated by endogenous or exogenous stimuli. It involves altering nerve activity through targeted delivery of electrical or chemical agents to specific neurological sites. This therapeutic approach is utilized to treat a wide range of conditions, including chronic pain, movement disorders, psychiatric disorders, and epilepsy, by restoring or optimizing neural circuit function. Devices or substances can be implanted or administered to achieve these effects.

Treatment Compounds

Treatment Compounds
List of compounds for treating this disease

MAOA

基因: MAOAEnzyme
0 个化合物

MAOB

基因: MAOBEnzyme
0 个化合物

DRD1

基因: DRD1Receptor
0 个化合物

DRD5

基因: DRD5Receptor
0 个化合物

HTR2A

基因: HTR2AReceptor
0 个化合物

HTR1A

基因: HTR1AReceptor
1 个化合物

DRD3

基因: DRD3
0 个化合物

DRD4

基因: DRD4
0 个化合物

HTR2C

基因: HTR2C
0 个化合物

其他治疗化合物

直接关联的治疗化合物,作用靶点尚未明确

2 个化合物
Statistics
Treatment Compounds2
Metadata
Created At2/2/2026
Updated At2/12/2026